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Compound of Interest

Compound Name:
(Cyclohexylmethyl)(3-

methoxypropyl)amine

Cat. No.: B13265429

Get Quote

Executive Summary & Structural Analysis[1][2]
(Cyclohexylmethyl)(3-methoxypropyl)amine is an amphiphilic secondary amine

characterized by a distinct "Push-Pull" solubility behavior due to its dual functional domains.[1]

Understanding this structural duality is critical for selecting the correct solvent systems for

reaction monitoring (TLC/HPLC) and purification (crystallization/extraction).[1]

Structural Domains[1]
Lipophilic Domain (Hydrophobic): The cyclohexylmethyl group provides significant non-polar

bulk (C₆H₁₁-CH₂-).[1] This moiety drives solubility in low-polarity organic solvents (alkanes,

aromatics).[1]

Hydrophilic Domain (Polar/H-Bonding): The 3-methoxypropyl chain and the secondary amine

(-NH-) center act as hydrogen bond acceptors and donors.[1] This facilitates solubility in

polar protic solvents (alcohols) and allows for pH-dependent water solubility.[1]

Physicochemical Predictions (In Silico)
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Property Value (Predicted) Implication

LogP (Octanol/Water) ~2.4 – 2.9

Moderate lipophilicity; prefers

organic phase in neutral

extraction.[1]

pKa (Conjugate Acid) ~10.2 – 10.8

Highly basic; exists as a cation

(R₂NH₂⁺) at

physiological/acidic pH.[1]

H-Bond Donors 1 (NH)

Capable of donating H-bonds

to solvents like DMSO/MeOH.

[1]

H-Bond Acceptors 2 (N, O)

Enhances solubility in

chlorinated solvents via dipole

interactions.[1]

Solubility Profile Matrix
The following matrix categorizes the solubility of the free base form of the amine. Note that the

hydrochloride salt will exhibit an inverted profile (insoluble in non-polar, soluble in water).[1]

Class 1: Hydrocarbons (Non-Polar)[1]
n-Hexane / Heptane:Soluble. The cyclohexyl ring disrupts crystal packing and interacts

favorably with aliphatic chains.[1] Utility: Ideal for washing away polar impurities if the amine

is oiled out, or as a co-solvent in crystallization.

Toluene:Highly Soluble. The lipophilic domain interacts strongly via van der Waals forces.

Utility: Excellent solvent for reaction schemes involving high temperatures (e.g., amidation).

[1]

Class 2: Chlorinated & Ethers (Polar Aprotic)[1]
Dichloromethane (DCM):Miscible/Highly Soluble. The "gold standard" solvent for this

compound.[1] DCM interacts with both the amine lone pair and the lipophilic tail. Utility:

Primary extraction solvent from aqueous basic workups.[1]
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Tetrahydrofuran (THF) / MTBE:Soluble. Good general-purpose solvents.[1] Utility: Suitable

for Grignard or reductive amination reactions involving this amine.[1]

Class 3: Alcohols & Water (Polar Protic)[1]
Methanol / Ethanol:Miscible. Forms strong hydrogen bond networks with the amine and

ether oxygen. Utility: Useful for forming hydrochloride salts (e.g., adding HCl in MeOH).[1][2]

Water (Neutral pH 7):Sparingly Soluble (<5 mg/mL). The hydrophobic C₁₁ skeleton

dominates, preventing bulk dissolution despite the polar head.[1]

Water (Acidic pH < 4):Highly Soluble. Protonation of the secondary amine forms a cationic

surfactant-like species, rendering it fully water-soluble.[1]

Summary Table
Solvent Class Solvent Solubility Rating Primary Interaction

Aliphatic n-Hexane Soluble
Van der Waals

(London Dispersion)

Aromatic Toluene High
Van der Waals /

-stacking (minor)

Chlorinated DCM Miscible Dipole-Dipole

Ether THF High Dipole-Dipole

Alcohol Methanol Miscible Hydrogen Bonding

Aqueous Water (pH 7) Low / Insoluble
Hydrophobic Effect

(Dominant)

Aqueous Water (pH 2) High
Ion-Dipole (Salt

formation)

Experimental Protocols
To validate these profiles for your specific batch (purity dependent), use the following self-

validating workflows.
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Protocol A: Visual Solubility "Titration"
This rapid screening method determines the approximate solubility limit without expensive

instrumentation.

Preparation: Weigh 10 mg of the amine (oil or solid) into a clear 4 mL vial.

Addition: Add the solvent in 100 µL increments using a micropipette.

Agitation: Vortex for 30 seconds after each addition.

Observation:

Clear Solution: Soluble.[1][3]

Cloudy/Phase Sep: Insoluble.[1]

Precipitate: Insoluble (if solid).[1]

Calculation: If 10 mg dissolves in 100 µL, solubility is >100 mg/mL. If it requires 2 mL,

solubility is ~5 mg/mL.

Protocol B: Gravimetric Saturation (Quantitative)
Use this for precise formulation data.[1]

Saturation: Add excess amine to 5 mL of solvent and stir at 25°C for 4 hours.

Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (use Nylon for

aqueous, PTFE for organic).[1]

Evaporation: Transfer 1.0 mL of filtrate to a pre-weighed vial. Evaporate solvent under N₂

stream or vacuum.[1]

Weighing: Weigh the residue.

Formula:

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemscene.com/product/1038280-15-7.html
https://www.univarsolutions.com/3-methoxypropylamine-5017414
https://www.chemscene.com/product/1038280-15-7.html
https://www.chemscene.com/product/1038280-15-7.html
https://www.chemscene.com/product/1038280-15-7.html
https://www.chemscene.com/product/1038280-15-7.html
https://www.chemscene.com/product/1038280-15-7.html
https://www.chemscene.com/product/1038280-15-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13265429?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow Visualization
The following diagram illustrates the decision logic for solvent selection based on the intended

application (Extraction vs. Reaction).

Start: (Cyclohexylmethyl)
(3-methoxypropyl)amine

Define Goal
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Purify

Synthesis / Reaction

Synthesize
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Basic Phase (pH > 10)
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(Salt Form)

Forms Salt
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(Amine in Organic Phase)

Free Base

Nucleophilic Attack
(e.g., Alkylation)

High Temp / Inert
(e.g., Amide formation)

Use ACN or DMF
(High Solubility)

Use Toluene or Xylene
(High Solubility)
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Caption: Decision logic for solvent selection based on the physicochemical state (Ionized vs.

Neutral) of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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